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Compound of Interest

Compound Name: 6-Aminohexanenitrile

Cat. No.: B1265705

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides core technical information on 6-aminohexanenitrile, a key
intermediate in various research and industrial applications. This document outlines its primary
suppliers for research-grade material, details a representative synthesis protocol, and
visualizes key chemical pathways and experimental workflows.

: ies of 6-Aminol il

Property Value Reference
CAS Number 2432-74-8 [11[2]
Molecular Formula CeH12N2 [1][2]
Molecular Weight 112.17 g/mol [2]
Appearance Colorless to light yellow liquid [1]

6-Aminocapronitrile, 5-
Synonyms ) [2]
Cyanopentylamine

Key Suppliers of Research-Grade 6-
Aminohexanenitrile
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For researchers requiring high-purity 6-aminohexanenitrile, several reputable suppliers offer
various grades and quantities. The following table summarizes key offerings from prominent
vendors to facilitate easy comparison for procurement.

) . Available
Supplier Purity . Catalog Number
Quantities

Sigma-Aldrich 95% 19,59,25¢g 149459
TCI America >98.0% (GC) 590,259 A1453
Alfa Aesar 97% 59,259,100 g A14539
Chem-Impex

_ 97%+ 59,259,100 g 01968
International
Oakwood Chemical 97% 590,25¢9,100¢g 044574
Santa Cruz

_ =295% 19,59 sc-239530

Biotechnology

Note: Availability and catalog numbers are subject to change. Please refer to the suppliers'
websites for the most current information.

Experimental Protocols: Synthesis of 6-
Aminohexanenitrile

The industrial production of 6-aminohexanenitrile is primarily achieved through the selective
catalytic hydrogenation of adiponitrile. The following protocol is a representative laboratory-
scale procedure derived from established industrial processes.

Catalytic Hydrogenation of Adiponitrile

This process involves the partial hydrogenation of adiponitrile to yield 6-aminohexanenitrile.
Further hydrogenation can lead to the formation of hexamethylenediamine. Selectivity towards
6-aminohexanenitrile is controlled by reaction conditions and catalyst choice.

Materials:
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Adiponitrile (ADN)

Raney Nickel (or a supported nickel catalyst, e.g., Ni/SiOz2)

Ethanol (or another suitable solvent)

Hydrogen gas (Hz)

High-pressure reactor (autoclave) equipped with a stirrer, temperature and pressure controls.
Procedure:

o Catalyst Preparation: Activate the Raney Nickel catalyst according to the manufacturer's
instructions. For supported catalysts, pretreatment such as reduction under a hydrogen flow
at an elevated temperature may be required.

e Reaction Setup: In a high-pressure reactor, charge the adiponitrile and the solvent. A typical
ratio would be 1:1 to 1:5 by weight of adiponitrile to solvent.

o Catalyst Addition: Add the activated catalyst to the reactor under an inert atmosphere to
prevent deactivation. The catalyst loading can range from 1% to 10% by weight relative to
the adiponitrile.

e Reaction Conditions: Seal the reactor and purge it several times with nitrogen, followed by
hydrogen. Pressurize the reactor with hydrogen to the desired pressure (typically 3-10 MPa).
Heat the reactor to the reaction temperature (generally between 70°C and 150°C) with
constant stirring.

e Monitoring the Reaction: Monitor the reaction progress by taking samples periodically and
analyzing them by gas chromatography (GC) to determine the conversion of adiponitrile and
the selectivity towards 6-aminohexanenitrile.

e Reaction Work-up: After the desired conversion is reached, cool the reactor to room
temperature and carefully vent the hydrogen gas. Filter the reaction mixture to remove the
catalyst.
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 Purification: The 6-aminohexanenitrile can be purified from the crude reaction mixture by

fractional distillation under reduced pressure.

Visualizing Key Pathways and Workflows

To further aid researchers, the following diagrams illustrate the core synthesis pathway of 6-
aminohexanenitrile and a general experimental workflow for its application in research.

Synthesis Pathway of 6-Aminohexanenitrile

Adiponitrile
(NC-(CH2)4-CN)

+ H2
Catalyst)

Hexamethylenediamine
(H2N-(CH2)6-NH2)

Click to download full resolution via product page

Caption: Catalytic hydrogenation of adiponitrile to 6-aminohexanenitrile.
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General Experimental Workflow
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Caption: A typical workflow for using 6-aminohexanenitrile in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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